Cas no 85571-15-9 (Rhodionin)

Rhodionin was isolated from the roots of Rhodiola crenulata, a specific noncompetitive cytochrome P450 2d6 inhibitor with an IC50 of 0.761 μ M. The ki was 0.769 μ M. Rhodionin potently and dose dependently inhibited acetylcholinesterase (AChE) with IC50 ranging from 57.50 to 2.43 μ G/ml Rhodionin has potent DPPH radical scavenging activity with an IC50 of 19.49 μ M
Rhodionin structure
Rhodionin structure
Product Name:Rhodionin
CAS No:85571-15-9
Molecular Formula:C21H20O11
Molecular Weight:448.376907348633
CID:60894
PubChem ID:13577312

Rhodionin Properties

Names and Identifiers

    • Rhodionin
    • Herbacetin 7-O-α-rhamnopyranoside
    • 3,5,8-trihydroxy-2-(4-hydroxyphenyl)-7-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxychromen-4-one
    • A-L-rhamnopyranoside
    • Herbacetin 7-rhamnoside
    • Herbacetin-7-O-
    • N2532
    • 3,5,8-Trihydroxy-2-(4-hydroxyphenyl)-7-[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxychrom
    • 889FQ29409
    • Herbacetin 7-o-alpha-L-rhamnopyranoside
    • Herbacetin 7-O-rhamnopyranoside
    • 8242AH
    • 4H-1-Benzopyran-4-one, 7-((6-deoxy-alpha-L-mannopyranosyl)oxy)-3,5,8-trihydroxy-2-(4-hydroxyphenyl)-
    • RhodioninHerbacetin 7-O-alpha-rhamnopyranoside
    • 571R159
    • 7-[(6-Deoxy-α-L-mannopyranosyl)oxy]-3,5,8-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one (ACI)
    • Herbacetin 7-O-α-L-rhamnopyranoside
    • Herbacetin 7-O-alpha-L-rhamnopyranoside
    • 85571-15-9
    • MFCD13195580
    • CS-0008273
    • MS-28116
    • CHEMBL4097344
    • AKOS030530360
    • AC-34095
    • UNII-889FQ29409
    • Q-100861
    • 4H-1-BENZOPYRAN-4-ONE, 7-((6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)OXY)-3,5,8-TRIHYDROXY-2-(4-HYDROXYPHENYL)-
    • HY-N0241
    • HERBACETIN 7-O-.ALPHA.-L-RHAMNOPYRANOSIDE
    • FT-0688292
    • 3,5,8-Trihydroxy-2-(4-hydroxyphenyl)-7-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxychromen-4-one
    • DTXSID60544233
    • 3,5,8-Trihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl 6-deoxyhexopyranoside
    • DA-57429
    • InChIKey: CIAXXTSXVCLEJK-JOEVVYSCSA-N
    • Inchi: 1S/C21H20O11/c1-7-13(24)16(27)18(29)21(30-7)31-11-6-10(23)12-15(26)17(28)19(32-20(12)14(11)25)8-2-4-9(22)5-3-8/h2-7,13,16,18,21-25,27-29H,1H3/t7-,13-,16+,18+,21-/m0/s1
    • SMILES: OC1C(O[C@@H]2O[C@@H](C)[C@H](O)[C@@H](O)[C@H]2O)=CC(O)=C2C(C(=C(C3C=CC(O)=CC=3)OC=12)O)=O

Computed Properties

  • Exact Mass: 448.100561g/mol
  • Surface Charge: 0
  • XLogP3: 0.9
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 448.100561g/mol
  • Monoisotopic Mass: 448.100561g/mol
  • Topological Polar Surface Area: 186Ų
  • Heavy Atom Count: 32
  • Complexity: 733
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 448.4

Experimental Properties

  • LogP: 0.48870
  • PSA: 190.28000
  • Boiling Point: 802.877 °C at 760 mmHg
  • Vapor Pressure: 0.0±3.0 mmHg at 25°C
  • Flash Point: 284.412 °C
  • Color/Form: Yellow powder
  • Density: 1.738

Rhodionin Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00G4S9-5mg
Herbacetin 7-rhamnoside
85571-15-9 98%
5mg
$258.00 2024-04-21
A2B Chem LLC
AH51897-1mg
Rhodionin
85571-15-9 98%
1mg
$115.00 2024-04-19
Aaron
AR00G50L-10mg
Herbacetin 7-rhamnoside
85571-15-9 98%
10mg
$326.00
Ambeed
A1371151-5mg
3,5,8-Trihydroxy-2-(4-hydroxyphenyl)-7-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
85571-15-9 98%
5mg
$172.0 2025-02-20
Chemenu
CM162313-100mg
3,5,8-trihydroxy-2-(4-hydroxyphenyl)-7-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
85571-15-9 97%
100mg
$1113
ChemScence
CS-0008273-5mg
Rhodionin
85571-15-9 98.78%
5mg
$336.0 2022-04-26
Chengdu Biopurify Phytochemicals Ltd
BP1212-20mg
Rhodionin
85571-15-9 98%
20mg
$190 2023-09-20
Crysdot LLC
CD11044184-5mg
Rhodionin
85571-15-9 97%
5mg
$240 2024-07-19
DC Chemicals
DCC-070-20 mg
Rhodionin;Herbacetin 7-O-α-rhamnopyranoside
85571-15-9 >98%, Standard References Grade
20mg
$280.0 2022-02-28
MedChemExpress
HY-N0241-10mM*1mLinDMSO
Rhodionin
85571-15-9 98.04%
10mM*1mLinDMSO
¥3314 2022-03-28

Rhodionin Synthesis

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